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Compound of Interest

Compound Name: 1,1,1,3,3,3-Hexafluoropropane

Cat. No.: B1216460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a formal safety assessment. Always consult the official Safety Data

Sheet (SDS) and conduct a thorough risk assessment before handling any chemical.

Executive Summary
Bistrifluoromethylmethane, also known as Bis(trifluoromethylsulfonyl)methane, is a synthetic

organofluorine compound recognized for its exceptional acidity and stability.[1] These

properties make it a valuable reagent in organic synthesis and a component in advanced

materials.[1][2] However, its hazardous nature necessitates strict adherence to safety

protocols. This guide provides a comprehensive overview of the known safety information for

Bistrifluoromethylmethane (CAS No. 428-76-2), including its physical and chemical properties,

hazard classifications, handling procedures, and emergency responses. Due to the limited

availability of public, in-depth toxicological studies, this guide focuses on the information

presented in publicly accessible safety data sheets and chemical supplier information.

Chemical and Physical Properties
A clear understanding of the physical and chemical properties of a substance is fundamental to

its safe handling.
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Property Value Reference

CAS Number 428-76-2 [2][3][4]

Molecular Formula C₃H₂F₆O₄S₂ [2][3][4]

Molecular Weight 280.17 g/mol [2][3][4]

Appearance

Off-white to beige crystalline

powder or low melting solid.

Light yellow to brown liquid

above 35°C.

[2][5]

Melting Point 32 - 36 °C [2][3][4]

Boiling Point 191 °C @ 745 Torr [3][5]

Density 1.832 ± 0.06 g/cm³ (Predicted) [5]

Flash Point >110 °C [5]

Solubility No data available

pKa (aqueous, estimated) ~ -18.6 [1]

Hazard Identification and Classification
Bistrifluoromethylmethane is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class GHS Category Hazard Statement Reference

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[4][5][6]

Serious Eye

Damage/Eye Irritation
Category 2

H319: Causes serious

eye irritation
[4][5][6]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation
[4][5][6]
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Signal Word: Warning[4][5][6]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of Bistrifluoromethylmethane

are not publicly available in the provided search results. The hazard classifications are based

on data submitted for regulatory purposes (e.g., GHS classification), which often do not include

the full, detailed study reports in the public domain. Standard OECD guidelines for testing of

chemicals are typically followed for such classifications, including:

OECD TG 404: Acute Dermal Irritation/Corrosion

OECD TG 405: Acute Eye Irritation/Corrosion

OECD TG 403: Acute Inhalation Toxicity

Without access to the primary study data, a detailed methodology cannot be provided.

Handling and Storage
Safe handling and storage are critical to minimizing exposure risks.

Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Ensure eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[6]

Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.[6]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.

[6]

Handling Procedures:
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Avoid breathing dust, fumes, gas, mist, vapors, or spray.[6]

Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.[6]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][6]

Store locked up.[6]

It is recommended to store under an inert atmosphere (e.g., nitrogen).[5]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an exposure or spill.
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Exposure Route First Aid Measures Reference

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[6]

Skin Contact

Immediately wash with plenty

of soap and water. Remove

contaminated clothing and

wash it before reuse. If skin

irritation occurs, get medical

help.

[5][6]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Seek immediate medical

attention.

[6]

Ingestion

Do NOT induce vomiting.

Rinse mouth. Seek immediate

medical attention.

[7]

Spill Response:

Evacuate personnel from the area.

Wear appropriate PPE.

Avoid dust formation.

Sweep up the material and place it in a suitable container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.
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Visualizations
Hazard Mitigation Workflow
The following diagram illustrates the logical workflow for mitigating the hazards associated with

Bistrifluoromethylmethane.
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Caption: Workflow for assessing and mitigating Bistrifluoromethylmethane hazards.

Emergency Response Logic
This diagram outlines the decision-making process in the event of an emergency involving

Bistrifluoromethylmethane.
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Caption: Decision logic for responding to Bistrifluoromethylmethane emergencies.

Toxicological Information
There is a notable lack of publicly available, detailed toxicological data for

Bistrifluoromethylmethane. No LD50 or LC50 values were found in the reviewed literature. The

primary toxicological concerns are its irritant effects on the skin, eyes, and respiratory system.

[4][5][6] The long-term health effects of exposure have not been thoroughly investigated. No

data was available to suggest that the compound is carcinogenic or mutagenic.

Conclusion
Bistrifluoromethylmethane (CAS No. 428-76-2) is a valuable chemical with significant

hazardous properties, primarily as a skin, eye, and respiratory irritant. While in-depth

toxicological data is limited in the public domain, the available information mandates the use of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1216460?utm_src=pdf-body-img
https://www.sigmaaldrich.com/US/en/product/aldrich/757683
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB8907051.htm
https://www.xixisys.com/substances/428-76-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


stringent safety precautions, including appropriate engineering controls, personal protective

equipment, and handling procedures. All personnel should be thoroughly trained on the

hazards and emergency procedures outlined in this guide and the substance's Safety Data

Sheet before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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